Cas no 26638-97-1 (2H-Pyran-2-one,3,4-dihydro-)

2H-Pyran-2-one,3,4-dihydro- structure
2H-Pyran-2-one,3,4-dihydro- structure
Product Name:2H-Pyran-2-one,3,4-dihydro-
CAS No:26638-97-1
MF:C5H6O2
MW:98.0999417304993
CID:281292
PubChem ID:147020
Update Time:2025-04-19

2H-Pyran-2-one,3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one,3,4-dihydro-
    • 3,4-dihydropyran-2-one
    • 3,4-Dihydro-2H-pyran-2-one
    • 4,5-Dehydrovalerolactone
    • CHEBI:195197
    • 3,4-Dihydro-2H-pyron
    • 2H-Pyran-2-one, 3,4-dihydro-
    • 5-Hydroxy-4-pentenoic acid d-lactone
    • dihydropyranone
    • VEFDLKXOSOFUIN-UHFFFAOYSA-N
    • DTXSID30181179
    • 26638-97-1
    • Inchi: 1S/C5H6O2/c6-5-3-1-2-4-7-5/h2,4H,1,3H2
    • InChI Key: VEFDLKXOSOFUIN-UHFFFAOYSA-N
    • SMILES: O1C=CCCC1=O

Computed Properties

  • Exact Mass: 98.03678
  • Monoisotopic Mass: 98.036779
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.123
  • Boiling Point: 196.4°C at 760 mmHg
  • Flash Point: 69.6°C
  • Refractive Index: 1.47
  • PSA: 26.3

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